Cas no 20980-17-0 (4-Pyrimidinamine,N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)

• Product name: 4-Pyrimidinamine,N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
• CAS No: 20980-17-0
• MF: C₃₁H₃₅N₅
• MW: 477.64310669899
• CID: 262263
• PubChem ID: 88745

4-Pyrimidinamine,N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
• N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)piperazin-1-yl]pyrimidin-4-amine
• 1-(4-Dimethylamino-2-pyrimidinyl)-4-(3,3,3-triphenylpropyl)piperazine
• BRN 0771348
• DTXSID90175190
• Piperazine, 1-(4-dimethylamino-2-pyrimidinyl)-4-(3,3,3-triphenylpropyl)-
• 20980-17-0

• Inchi： InChI=1S/C31H35N5/c1-34(2)29-18-20-32-30(33-29)36-24-22-35(23-25-36)21-19-31(26-12-6-3-7-13-26,27-14-8-4-9-15-27)28-16-10-5-11-17-28/h3-18,20H,19,21-25H2,1-2H3
• InChI Key： AXVBJXVSFUOBFI-UHFFFAOYSA-N
• SMILES： CN(C)C1C=CN=C(N2CCN(CCC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)CC2)N=1

Computed Properties

• Exact Mass: 477.28955
• Monoisotopic Mass: 477.289246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 6.4

Experimental Properties

• Density: 1.139
• Boiling Point: 663°Cat760mmHg
• Flash Point: 354.7°C
• Refractive Index: 1.62
• PSA: 35.5